Cas no 1804283-53-1 (2-Bromo-1-(2-ethyl-4-methoxyphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-ethyl-4-methoxyphenyl)propan-1-one
• CAS No: 1804283-53-1
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 4972447
• Update Time: 2025-05-25

2-Bromo-1-(2-ethyl-4-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-ethyl-4-methoxyphenyl)propan-1-one

• Inchi： 1S/C12H15BrO2/c1-4-9-7-10(15-3)5-6-11(9)12(14)8(2)13/h5-8H,4H2,1-3H3
• InChI Key： FOHGIZJLYCEDPB-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1CC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-1-(2-ethyl-4-methoxyphenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(2-ethyl-4-methoxyphenyl)propan-1-one (CAS No. 1804283-53-1)

2-Bromo-1-(2-ethyl-4-methoxyphenyl)propan-1-one (CAS No. 1804283-53-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its brominated ketone structure, is often utilized as a key intermediate in the synthesis of more complex molecules. Its unique chemical properties make it valuable for applications in medicinal chemistry and material science. Researchers are particularly interested in its potential role in developing novel therapeutics and advanced materials.

The molecular structure of 2-Bromo-1-(2-ethyl-4-methoxyphenyl)propan-1-one features a 2-ethyl-4-methoxyphenyl group attached to a propan-1-one backbone, with a bromine substituent at the alpha position. This configuration lends the compound reactivity that is exploitable in various organic synthesis pathways. Recent studies highlight its utility in cross-coupling reactions, which are pivotal in constructing complex aromatic systems. Such reactions are frequently employed in the development of pharmaceutical agents and functional materials.

In the context of current research trends, 2-Bromo-1-(2-ethyl-4-methoxyphenyl)propan-1-one is often discussed alongside topics like green chemistry and sustainable synthesis. With growing environmental concerns, scientists are exploring ways to minimize waste and energy consumption in chemical processes. This compound's role in catalytic transformations and atom-efficient reactions aligns well with these goals. Additionally, its potential in bioconjugation techniques is being investigated, which could open new avenues in drug delivery systems.

The compound's CAS No. 1804283-53-1 is a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions. When searching for this compound, users frequently look for synonyms like 2-bromo-1-(2-ethyl-4-methoxyphenyl)propanone or related terms such as brominated aromatic ketones. These long-tail keywords are essential for optimizing search engine visibility and connecting with the right audience. The compound's relevance to high-throughput screening and combinatorial chemistry further enhances its appeal in modern research settings.

From a commercial perspective, 2-Bromo-1-(2-ethyl-4-methoxyphenyl)propan-1-one is supplied by several specialty chemical manufacturers. Quality control measures, such as HPLC purity analysis and NMR characterization, are critical to ensuring its suitability for research applications. The compound's stability under various conditions is also a topic of interest, particularly for those working on long-term storage and transportation protocols. Researchers often inquire about its solubility profiles and compatibility with common reagents, which are vital for experimental planning.

Looking ahead, the demand for 2-Bromo-1-(2-ethyl-4-methoxyphenyl)propan-1-one is expected to grow, driven by its versatility in organic synthesis and drug discovery. Innovations in automated synthesis platforms and machine learning-assisted reaction optimization could further elevate its importance. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in cutting-edge research and industrial innovation.